2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-thiophen-2-yl-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C24H24N4O3S/c29-20-12-17(23-2-1-9-32-23)11-19-18(20)13-25-24(26-19)28-7-5-27(6-8-28)14-16-3-4-21-22(10-16)31-15-30-21/h1-4,9-10,13,17H,5-8,11-12,14-15H2
• InChI Key: QNGBYPTUMIAJPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=NC=C5C(=N4)CC(CC5=O)C6=CC=CS6
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol

Description

The compound 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one is a quinazolinone derivative featuring a complex heterocyclic architecture. Its core structure consists of a 7,8-dihydroquinazolin-5(6H)-one scaffold substituted at position 2 with a piperazine ring modified by a 1,3-benzodioxol-5-ylmethyl group and at position 7 with a thiophen-2-yl moiety .

• Structural Features: Quinazolinone Core: The 5(6H)-quinazolinone system is a nitrogen-containing bicyclic framework known for its pharmacological relevance, particularly in kinase inhibition and antimicrobial activity. Thiophen-2-yl Group: The thiophene ring at position 7 contributes π-electron density and sulfur-mediated hydrophobic interactions, which may influence binding affinity in biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of 1,3-benzodioxole with piperazine to form 1-(1,3-benzodioxol-5-ylmethyl)piperazine. This intermediate is then reacted with 2-chloropyrimidine under anhydrous conditions to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, solvent choice, and reaction time. The use of catalysts and purification techniques such as recrystallization and chromatography are also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the piperazine or thiophene rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazolinone derivatives, while reduction can produce dihydroquinazolinone compounds.

Scientific Research Applications

Chemical Characteristics

The compound features a complex structure characterized by multiple functional groups that contribute to its biological activity. The molecular formula is $C_{16}H_{18}N_{4}O_{2}$ with a molecular weight of approximately 298.34 g/mol. Its structural components include:

• Benzodioxole moiety : Known for its role in enhancing bioactivity.
• Piperazine ring : Often associated with neuroactive properties.
• Dihydroquinazolinone core : Implicated in various therapeutic effects.

Dopamine Agonism

Research indicates that derivatives of this compound may exhibit dopamine agonist activity, which is crucial in the treatment of neurological disorders such as Parkinson's disease . The parent compound, piribedil (related to the quinazoline structure), has been documented to alleviate tremors and improve motor function in patients with Parkinson's disease .

Antidepressant Properties

Recent studies suggest that compounds similar to 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one may possess antidepressant-like effects. This is attributed to their interaction with serotonin receptors, which play a significant role in mood regulation .

Table 1: Summary of Key Studies

Study Reference	Focus	Findings
Rondot et al., 1992	Parkinson's Disease	Demonstrated efficacy of piribedil in reducing tremors.
Hamid et al., 2007	Synthesis and Structure	Detailed the synthesis process and crystal structure analysis showing C—H⋯π interactions that stabilize the molecular arrangement .
Duncton et al., 2006	Neuropharmacology	Explored the potential neuroprotective effects of related compounds on dopaminergic neurons.

Mechanism of Action

The mechanism of action of 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets. This compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Comparison of Key Quinazolinone Derivatives

Compound Name	R<sup>1</sup> (Position 2)	R<sup>2</sup> (Position 7)	Molecular Formula	Molecular Weight	Notable Features	References
Target Compound	4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl	Thiophen-2-yl	C24H24N4O3S	~464.5*	Combines benzodioxole and thiophene
2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-4-methyl-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one	4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl	Thiophen-2-yl	C25H26N4O3S	462.57	Additional methyl group at position 4
2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one	4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl	4-Methoxyphenyl	C27H28N4O4	472.54	Methoxy-phenyl enhances hydrophilicity
2-(4-Benzylpiperazin-1-yl)-7,8-dihydroquinazolin-5(6H)-one	4-Benzylpiperazin-1-yl	H	C19H22N4O	322.40	Simplified benzyl substituent
7-[(E)-2-Phenylethenyl]-2-(4-phenylpiperazin-1-yl)-7,8-dihydroquinazolin-5(6H)-one	4-Phenylpiperazin-1-yl	(E)-2-Phenylethenyl	C26H26N4O	410.51	Styryl group for extended conjugation

Key Comparative Insights

(i) Substituent Effects on Physicochemical Properties

• Heteroaromatic Moieties : Replacing thiophen-2-yl (target compound) with furan-2-yl () or 4-methoxyphenyl () alters electronic properties and solubility. Thiophene’s sulfur atom may confer better lipophilicity, whereas methoxy groups increase polarity .

(ii) Steric and Bioavailability Considerations

• The 4-methyl substitution in ’s analog introduces steric hindrance, which could modulate receptor binding or metabolic pathways.
• Benzodioxole vs. Benzyl : The methylenedioxy bridge in the target compound’s substituent may reduce oxidative metabolism compared to the benzyl group in ’s compound, a hypothesis supported by prior studies on benzodioxole-containing drugs .

Biological Activity

The compound 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(thiophen-2-yl)-7,8-dihydroquinazolin-5(6H)-one , also known as piribedil, is a piperazine derivative with significant biological activity. It has been primarily studied for its effects on the central nervous system and its potential as an anticancer agent. This article reviews the biological activities of this compound, focusing on its pharmacological effects, mechanisms of action, and therapeutic applications.

• Molecular Formula : C16H18N4O2
• Molar Mass : 298.34 g/mol
• CAS Number : 3605-01-4

Piribedil acts primarily as a dopamine receptor agonist , particularly targeting D2 and D3 receptors. This mechanism is crucial in treating Parkinson's disease by enhancing dopaminergic activity in the brain, which helps alleviate symptoms such as tremors and rigidity . Additionally, it has been shown to improve peripheral blood circulation by inhibiting sympathetic nerve tone, thereby increasing femoral blood flow .

1. Neuropharmacological Effects

Piribedil has demonstrated effectiveness in treating Parkinson's disease. Clinical studies indicate that it can reduce symptoms associated with dopamine deficiency, such as tremors and cognitive impairments in elderly patients . Its rapid oral absorption (Tmax = 1 hour) and relatively short half-life (T1/2 = 1.7 to 6.9 hours) make it suitable for therapeutic use.

2. Anticancer Activity

Recent studies have explored the anticancer potential of compounds related to piribedil. For instance, benzodioxole derivatives have shown cytotoxic effects against various cancer cell lines, including A549 (human lung adenocarcinoma) and C6 (rat glioma) cells . These compounds were evaluated for their ability to induce apoptosis and inhibit DNA synthesis:

Compound	Cell Line	IC50 (µM)	Apoptosis Induction
Compound 5	A549	10	High
Compound 5	C6	15	Moderate

The presence of specific substituents on the benzene ring significantly influences the cytotoxicity of these compounds, with increased lipophilicity correlating with enhanced anticancer activity .

3. Cholinesterase Inhibition

Some studies have also examined the impact of piribedil-related compounds on cholinesterases (AChE and BuChE). While certain derivatives exhibited inhibitory activity against these enzymes, there was no direct correlation between this activity and anticancer effects. The findings suggest that while cholinesterase inhibition may play a role in some therapeutic contexts, it does not directly contribute to the anticancer efficacy of these compounds .

Case Studies

In a clinical setting, piribedil has been used in combination with levodopa to enhance therapeutic outcomes for Parkinson's patients. A study involving patients with advanced Parkinson's disease showed that those receiving piribedil experienced significant improvements in motor functions compared to those on levodopa alone .

Q & A

Q. What are standard synthetic routes for preparing this compound, and what critical reaction conditions must be optimized?

The compound is typically synthesized via multi-step heterocyclic condensation. A general protocol involves:

• Condensation : Reacting a benzothiazole-thiazolidinone precursor with a piperazine derivative (e.g., 4-isopropylpiperazine-1-carbaldehyde) in acetic acid buffered with sodium acetate under reflux (6–9 hours) .
• Purification : Crude products are isolated via ice-water precipitation and recrystallized from dioxane or ethanol/DMF mixtures .

Q. Key Parameters :

Parameter	Optimal Condition	Impact on Yield
Temperature	Reflux (~110°C)	Avoids decomposition
Solvent	Acetic acid/sodium acetate buffer	Stabilizes intermediates
Reaction Time	6–9 hours	Ensures completion (monitored by TLC)

Q. Which spectroscopic and crystallographic methods are essential for structural characterization?

• NMR Spectroscopy : Confirm regiochemistry via characteristic shifts (e.g., δ 1.69–1.75 ppm for CH₂ groups in tetrahydrothiophene derivatives) .
• X-ray Crystallography : Use SHELX-76/SHELXL for small-molecule refinement . ORTEP-III can visualize thermal ellipsoids for steric/electronic effects .
• Mercury CSD : Analyze packing patterns and intermolecular interactions (e.g., π-π stacking) .

Q. How is in vitro cytotoxicity assessed for this compound in preliminary pharmacological studies?

• Cell Lines : Test against human cancer cell lines (e.g., MCF-7, HEPG-2) and normal fibroblasts (WI-38) using RPMI-1640 medium .
• Assay Protocol :
  • Incubate cells with compound (24–48 hours).
  • Quantify viability via sulforhodamine B (SRB) staining.
  • Compare IC₅₀ values to reference agents (e.g., CHS-828) .

Advanced Research Questions

Q. How can synthetic yield be improved while minimizing byproduct formation?

• Design of Experiments (DoE) : Use flow chemistry to optimize parameters (temperature, stoichiometry) systematically .
• Catalyst Screening : Test bases (e.g., piperidine) in dioxane to enhance condensation efficiency .
• Real-Time Monitoring : Employ inline FTIR or HPLC to detect intermediates and adjust conditions dynamically .

Q. How are crystallographic data contradictions resolved (e.g., twinned crystals or disordered moieties)?

• SHELXL Refinement : Apply TWIN/BASF commands for twinned data and PART/SUMP restraints for disordered regions .
• Validation Tools : Use Mercury’s void analysis to identify solvent-accessible regions and validate hydrogen-bonding networks .

Q. How to address discrepancies in cytotoxicity data across cell lines?

• Mechanistic Profiling :
  • Perform RNA sequencing to identify differential gene expression (e.g., apoptosis vs. proliferation pathways).
  • Validate target engagement via kinase inhibition assays .
• Statistical Analysis : Use ANOVA to compare IC₅₀ variability between cell lines (e.g., HA22T vs. DLD-1) .

Q. What computational methods predict binding interactions with biological targets?

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to model interactions with kinases or GPCRs.
• MD Simulations : Analyze stability of ligand-receptor complexes (e.g., RMSD < 2 Å over 100 ns) .

Q. How to validate unexpected spectral data (e.g., anomalous NMR splitting)?

• Dynamic Effects : Investigate restricted rotation in piperazine-thiophene linkages via variable-temperature NMR.
• X-ray Refinement : Compare crystallographic torsion angles to NMR-derived conformational models .

Data Contradiction Example :
If mass spectrometry suggests a molecular ion peak inconsistent with the expected formula:

Re-analyze purity via HPLC (C18 column, acetonitrile/water gradient).

Confirm isotopic patterns using high-resolution MS (HRMS-ESI).

Cross-validate with elemental analysis (C, H, N ± 0.4%) .